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Introduction: M25 Concrete in a Research Context

M25 grade concrete is a standardized structural material with a characteristic compressive
strength of 25 N/mm2 after 28 days of curing.[1][2] While conventionally used in construction for
elements like beams, columns, and slabs[3][4][5], its well-defined and reproducible properties
make it a valuable reference material in various research applications. These applications can
range from the development and testing of novel coatings and sealants to serving as a
standardized substrate for biocompatibility studies or as a matrix for the controlled release of
embedded substances. The nominal mix ratio for M25 concrete is 1:1:2 (cement:sand:coarse
aggregates).[3][6][7] This document provides a detailed protocol for the design, preparation,
and testing of M25 concrete in a laboratory setting, adhering to the principles outlined in Indian
Standard IS 10262.[2][8]

M25 Concrete Mix Design: Principles and
Calculations

The design of an M25 concrete mix involves a systematic process to determine the optimal
proportions of its constituents—cement, fine aggregate (sand), coarse aggregate, and water—
to achieve the target strength and workability.[8] Admixtures, such as superplasticizers, may
also be incorporated to modify its properties.[9]
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Key Parameters and Stipulations

The following table summarizes the essential parameters for designing an M25 concrete mix

for a moderate exposure condition, as would be typical for many laboratory environments.

Parameter

Stipulation / Value

Reference / Rationale

Target characteristic

Grade Designation M25 compressive strength of 25
N/mm?2 at 28 days.
Assumed for a typical indoor
Exposure Condition Moderate laboratory environment (as per

IS 456:2000).[10][11]

Type of Cement

Ordinary Portland Cement
(OPC), 43 or 53 Grade

Standard and widely available

cement.

Maximum Nominal Size of

A common size for laboratory-

20 mm .
Aggregate scale preparations.
o As per IS 456:2000 for
Minimum Cement Content 300 kg/m 3
moderate exposure.[9][10]
] ] As per IS 456:2000 for
Maximum Water-Cement Ratio  0.50
moderate exposure.[9][10][11]
Provides good workability for
Target Slump 100 mm _
laboratory casting.[10]
Specific Gravity of Cement 3.15 Typical value for OPC.
Specific Gravity of Fine ]
2.65 Typical value for sand.
Aggregate
Specific Gravity of Coarse 074 Typical value for crushed

Aggregate

stone.

Step-by-Step Calculation Protocol

The following calculations are based on the guidelines of IS 10262.[8]
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Step 1: Target Mean Strength Calculation To ensure the concrete consistently meets the 25
N/mm?2 requirement, a target mean strength (f'ck) is calculated to account for variability.

e Formula: f'ck =fck + 1.65 x S
e Where:
o fck = Characteristic compressive strength (25 N/mm?2)

o S = Standard deviation (assumed to be 4.0 N/mm2 for M25 grade as per IS 10262)[2][9]
[12]

e Calculation: f'ck =25 + 1.65 x 4.0 = 31.6 N/mm?[2][8][9]

Step 2: Selection of Water-Cement Ratio The water-cement (w/c) ratio is selected based on the
lower of the values required for strength and durability. For M25 concrete under moderate
exposure, the maximum w/c ratio is 0.50 as per IS 456.[2][9][11] Based on empirical data for
strength, a lower w/c ratio may be adopted. For this protocol, we will adopt a w/c ratio of 0.45.

Step 3: Selection of Water Content From Table 2 of IS 10262, the maximum water content for a
20 mm nominal size aggregate and a 25-50 mm slump is 186 liters/m3.[12][13] Since our target
slump is 100 mm, an adjustment is needed. For every 25 mm increase in slump, the water
content is increased by approximately 3%.

e Adjustment: For a 100 mm slump, the increase is for an additional 50 mm (100 mm - 50
mm). This corresponds to a 6% increase.

e Adjusted Water Content: 186 + (6% of 186) = 186 + 11.16 = 197 liters/m3[11]

Step 4: Calculation of Cement Content The cement content is calculated based on the selected
water content and w/c ratio.

e Formula: Cement Content = Water Content / Water-Cement Ratio
o Calculation: 197 / 0.45 = 438 kg/m 3

o This value is greater than the minimum requirement of 300 kg/m 3, so it is acceptable.[9]
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Step 5: Proportion of Coarse and Fine Aggregate The volume of coarse aggregate per unit

volume of total aggregate is determined from IS 10262. For a 20 mm aggregate and Zone Il

fine aggregate, with a w/c ratio of 0.50, the volume of coarse aggregate is 0.62.[2][11]

e Volume of Coarse Aggregate (Vca): 0.62

» Volume of Fine Aggregate (Vfa): 1 - 0.62 = 0.38

Step 6: Mix Calculations The final quantities of each material per cubic meter of concrete are

calculated using the absolute volume method.[8]

Material

Calculation

Result

Volume of Cement

(Mass of Cement / Specific
Gravity of Cement) x (1 /1000)
=(438/3.15) x (1/1000)

0.139 m3

Volume of Water

(Mass of Water / Specific
Gravity of Water) x (1/1000) =
(197 /1) x (1 / 1000)

0.197 m3

Volume of All-in Aggregates

Total Volume - (Volume of
Cement + Volume of Water) =
1-(0.139 +0.197)

0.664 m3

Mass of Coarse Aggregate

Volume of All-in Aggregates x
Vca x Specific Gravity of
Coarse Aggregate x 1000 =
0.664 x 0.62 x 2.74 x 1000

1128 kg/m 3

Mass of Fine Aggregate

Volume of All-in Aggregates x
Vfa x Specific Gravity of Fine
Aggregate x 1000 = 0.664 x
0.38 x 2.65 x 1000

669 kg/m 3

Final Mix Proportions

The final mix proportions for 1 m3 of M25 grade concrete are summarized below.
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Component Mass (kg)
Cement 438

Water 197

Fine Aggregate (Sand) 669

Coarse Aggregate (20 mm) 1128
Water-Cement Ratio 0.45

Mix Ratio (by mass) 1:1.53:258

Experimental Protocols

Materials and Equipment
o Cement: Ordinary Portland Cement (OPC), 43 or 53 Grade

o Fine Aggregate: Natural sand, conforming to Zone Il of IS 383
o Coarse Aggregate: Crushed stone, 20 mm nominal size

o Water: Potable water, free from impurities

e Moulds: 150 mm x 150 mm x 150 mm cube moulds

e Mixing Pan or Mechanical Mixer

» Weighing Balance

e Tamping Rod

e Slump Cone Apparatus

e Curing Tank

o Compressive Strength Testing Machine

Concrete Preparation and Casting
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Preparation: Ensure all moulds are clean and lightly oiled on the inner surfaces.

Weighing: Accurately weigh the required quantities of cement, fine aggregate, and coarse
aggregate for the desired volume of concrete.

Dry Mixing: Mix the cement and fine aggregate thoroughly until a uniform color is achieved.
Add the coarse aggregate and continue mixing.

Wet Mixing: Gradually add the pre-weighed water and mix until a homogeneous concrete
paste is obtained. If using a mechanical mixer, mix for approximately 2-3 minutes.

Casting: Fill the cube moulds with the prepared concrete in three layers of approximately 50
mm each.

Compaction: Compact each layer with a tamping rod, applying 25 evenly distributed strokes.
Finishing: Level the top surface of the concrete with a trowel.

Labeling: Label each mould with a unique identifier and the date of casting.

Curing Protocol

e Initial Curing: Store the filled moulds for 24 hours at a temperature of 27 + 2°C and a relative
humidity of at least 90%.

e Demoulding: Carefully remove the concrete cubes from the moulds.
o Water Curing: Submerge the cubes in a clean water curing tank.

o Duration: Keep the cubes submerged until they are to be tested (typically at 7 and 28 days).

Compressive Strength Testing

e Specimen Removal: Remove the concrete cubes from the curing tank and wipe off any
surface moisture.

¢ Testing Machine Setup: Place the cube on the bearing surface of the compressive strength
testing machine. Ensure the load is applied to the sides of the cube as cast, not the top and
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bottom.

o Load Application: Apply the load gradually and without shock at a rate of 140 kg/cm 2/min
until the specimen fails.

o Data Recording: Record the maximum load applied to the cube.

e Strength Calculation:
o Compressive Strength (N/mm?2) = (Maximum Load (N)) / (Cross-sectional Area (mm2))
o For a 150 mm cube, the area is 22,500 mm?.

Visualizing the M25 Mix Design Workflow

The logical flow of the M25 concrete mix design process can be visualized as a structured
pathway, starting from the initial requirements and culminating in the final mix proportions.
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Exposure: Moderate Grade: M25 X . Material Properties
(Max wic = 0.50) (fck = 25 N/mm?) Slump: 100 mm Aggregate Size: 20 mm (Specific Gravity)

Step 1: Calculate

Step 6: Calculate Final
Mass of Aggregates

Target Mean Strength
(fck = 31.6 N/mm2)

Final Mix Proportions
(per md)
Cement: 438 kg
Water: 197 kg
Fine Agg: 669 kg
Coarse Agg: 1128 kg

Step 2: Select
Water-Cement Ratio
(w/c = 0.45)

Step 3: Determine
Water Content
(197 kg/m3)

A

A\

Step 4: Calculate
g Cement Content
(438 kg/m?)

Step 5: Determine
Aggregate Proportions
(Vca/Vfa)

Click to download full resolution via product page

Caption: Workflow for M25 Concrete Mix Design Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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